Cas no 1806934-62-2 (4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile
• CAS No: 1806934-62-2
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4867448
• Update Time: 2025-06-14

4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile

• Inchi： 1S/C8H4ClF2IN2/c9-6-4(1-2-13)8(12)14-3-5(6)7(10)11/h3,7H,1H2
• InChI Key： MYIUVCSPNHEETA-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=C(C(=CN=1)C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile

Comprehensive Overview of 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile (CAS No. 1806934-62-2)

4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile (CAS No. 1806934-62-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as chloro, difluoromethyl, and iodo substituents, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, C8H4ClF2IN2, offers versatile reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated pyridine derivatives like 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, which aligns with current trends in precision medicine. The compound's difluoromethyl group is noteworthy for its ability to enhance metabolic stability, a property highly sought after in pharmaceutical formulations.

From an agrochemical perspective, 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile is explored for its efficacy in crop protection. Its structural features contribute to pest resistance and herbicidal activity, addressing global challenges like food security and sustainable agriculture. The iodo substituent in the compound facilitates further functionalization, enabling the creation of tailored agrochemical agents with improved environmental profiles.

The synthesis of 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile involves multi-step organic reactions, including halogenation and cyanation, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are employed to validate its chemical identity, ensuring compliance with industry standards. This rigorous quality control is essential for applications in GMP-compliant settings.

As the scientific community continues to explore fluorinated compounds, 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile stands out for its synergistic effects in combination therapies. Its relevance to cancer research and antiviral drug development is a hot topic, with studies highlighting its role in inhibiting kinase pathways. These findings align with the growing interest in targeted therapies and personalized medicine.

In conclusion, 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-acetonitrile (CAS No. 1806934-62-2) represents a pivotal chemical entity with broad applications across life sciences. Its adaptability in molecular design and compatibility with green chemistry principles underscore its potential to address contemporary challenges in healthcare and agriculture. Future research will likely focus on optimizing its synthetic routes and expanding its utility in cutting-edge technologies.